Cas no 159646-63-6 (1-Hexadecyloxy-3,5-bis(hydroxymethyl)benzene)

• Product Name: 1-Hexadecyloxy-3,5-bis(hydroxymethyl)benzene
• CAS No: 159646-63-6
• MF: C₂₄H₄₂O₃
• MW: 378.588488101959
• CID: 2780074
• Update Time: 2023-08-07

1-Hexadecyloxy-3,5-bis(hydroxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-(Hexadecyloxy)-1,3-benzenedimethanol
• [5-(Hexadecyloxy)-1,3-phenylene]dimethanol
• 1-Hexadecyloxy-3,5-bis(hydroxymethyl)benzene

• Inchi： 1S/C24H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-24-18-22(20-25)17-23(19-24)21-26/h17-19,25-26H,2-16,20-21H2,1H3
• InChI Key： IUTQWDRWRYEEHO-UHFFFAOYSA-N
• SMILES： O(C1C=C(CO)C=C(CO)C=1)CCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 296
• XLogP3: 7.9
• Topological Polar Surface Area: 49.7